Cas no 93918-47-9 (9,12-Octadecadienamide,N,N'-(iminodi-2,1-ethanediyl)bis- (9CI))

• Product Name: 9,12-Octadecadienamide,N,N'-(iminodi-2,1-ethanediyl)bis- (9CI)
• CAS No: 93918-47-9
• MF: C₄₀H₇₃N₃O₂
• MW: 628.026531934738
• CID: 811843
• PubChem ID: 13848204
• Update Time: 2025-04-19

9,12-Octadecadienamide,N,N'-(iminodi-2,1-ethanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienamide,N,N'-(iminodi-2,1-ethanediyl)bis- (9CI)
• (9E,12E)-N-[2-[2-[[(9E,12E)-octadeca-9,12-dienoyl]amino]ethylamino]ethyl]octadeca-9,12-dienamide
• 93918-47-9
• N,N'-(Iminodiethane-1,2-diyl)bis(octadeca-9,12-dien-1-amide)
• EINECS 299-926-8

• Inchi： 1S/C40H73N3O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(44)42-37-35-41-36-38-43-40(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,41H,3-10,15-16,21-38H2,1-2H3,(H,42,44)(H,43,45)/b13-11+,14-12+,19-17+,20-18+
• InChI Key： IGJRJHXMSKJRMQ-WVZYQCMWSA-N
• SMILES： O=C(CCCCCCC/C=C/C/C=C/CCCCC)NCCNCCNC(CCCCCCC/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 627.57027858g/mol
• Monoisotopic Mass: 627.57027858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 34
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 70.2Ų